Cas no 155661-01-1 (Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecen-1-yl]-21-methyl-)

• Product name: Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecen-1-yl]-21-methyl-
• CAS No: 155661-01-1
• MF: C₃₉H₇₇NO₃
• MW: 608.033592939377
• CID: 177273

Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecen-1-yl]-21-methyl- Chemical and Physical Properties

Names and Identifiers

• Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecen-1-yl]-21-methyl-
• Docosanamide, N-[2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]-21-methyl-,[R-[R*,S*-(E)]]-
• Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]-21-methyl- (9CI)
• Oceanapin A
• Docosanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecen-1-yl]-21-methyl-

• Inchi： 1S/C39H77NO3/c1-4-5-6-7-8-9-17-21-24-27-30-33-38(42)37(35-41)40-39(43)34-31-28-25-22-19-16-14-12-10-11-13-15-18-20-23-26-29-32-36(2)3/h30,33,36-38,41-42H,4-29,31-32,34-35H2,1-3H3,(H,40,43)/b33-30+/t37-,38+/m0/s1
• InChI Key： YWSQHNXNWSOXHY-KNEGYRQWSA-N
• SMILES： C(N[C@@H](CO)[C@H](O)/C=C/CCCCCCCCCCC)(=O)CCCCCCCCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 607.59071

Experimental Properties

• Density: 0.910±0.06 g/cm3(Predicted)
• Boiling Point: 719.5±60.0 °C(Predicted)
• PSA: 69.56
• pka: 13.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides